
2-bromo-4,6-dimethylpyridin-3-amine IUPAC
name

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-Amino-2-bromo-4,6-

dimethylpyridine

Cat. No.: B033904 Get Quote

An In-depth Technical Guide to 2-bromo-4,6-dimethylpyridin-3-amine

Chemical Identity and Nomenclature
The unequivocally established IUPAC name for the chemical compound with the CAS Number

104829-98-3 is 2-bromo-4,6-dimethylpyridin-3-amine[1]. This compound is a functionalized

pyridine derivative, featuring a bromine atom at the 2-position, an amine group at the 3-

position, and two methyl groups at the 4- and 6-positions of the pyridine ring. It is recognized

as a valuable intermediate in organic synthesis[2].

Physicochemical Properties
The fundamental physicochemical properties of 2-bromo-4,6-dimethylpyridin-3-amine have

been compiled from various sources and are summarized below. These properties are crucial

for designing experimental conditions, understanding its behavior in different solvents, and for

analytical characterization.
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Property Value Source

Molecular Formula C₇H₉BrN₂ [1][2]

Molar Mass 201.06 g/mol [1][2][3]

Melting Point 61-62 °C [2]

Boiling Point 304.8 ± 37.0 °C (Predicted) [2]

Density 1.504 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 138.142 °C [2]

pKa 3.09 ± 0.18 (Predicted) [2]

Vapor Pressure 0.001 mmHg at 25°C [2]

Refractive Index 1.603 [2]

Synthesis and Experimental Protocols
2-bromo-4,6-dimethylpyridin-3-amine is an important intermediate for the synthesis of

pesticides, preservatives, and pharmaceutical raw materials[2]. A common synthetic route

involves a two-step process starting from 2,4,6-collidine[2].

General Synthesis Route
The preparation method can be summarized in the following workflow:

Aromatic Bromination: An aromatic substitution reaction is performed on 2,4,6-collidine to

introduce a bromine atom onto the pyridine ring, yielding 2-bromo-4,6-dimethylpyridine.

Amination: The resulting 2-bromo-4,6-dimethylpyridine undergoes a reaction with ammonia.

This step introduces the amino group at the 3-position to form the final product, 2-bromo-4,6-

dimethylpyridin-3-amine[2].
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Synthesis Workflow
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A high-level overview of the synthesis of 2-bromo-4,6-dimethylpyridin-3-amine.

Biological Activity and Potential Applications
While direct studies on the biological signaling pathways of 2-bromo-4,6-dimethylpyridin-3-

amine are not extensively documented, the broader class of substituted pyridine derivatives is

of significant interest in medicinal chemistry due to their diverse biological activities[4]. Many

pyridine-based compounds are explored as scaffolds for the development of kinase inhibitors,

which are a major class of targeted therapeutics, particularly in oncology[5].

Relevance as a Kinase Inhibitor Scaffold
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Heterocyclic compounds, including functionalized pyridines, serve as core structures for

molecules designed to inhibit protein kinases. These enzymes are critical components of

signaling pathways that regulate cell growth, proliferation, and survival. For instance, the

Mitogen-Activated Protein Kinase (MAPK) pathway is a well-established target for cancer

therapy[5]. While not directly demonstrated for 2-bromo-4,6-dimethylpyridin-3-amine itself, its

structural motifs are relevant to the synthesis of more complex molecules that could potentially

modulate such pathways. The diagram below illustrates a generalized kinase signaling

cascade, highlighting the points where potential inhibitors, developed from intermediates like

the topic compound, might act.
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Generalized MAPK pathway, a target for pyridine-scaffold-based kinase inhibitors.

Safety and Handling
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As an organic amine and bromo-compound, 2-bromo-4,6-dimethylpyridin-3-amine may

possess toxicity and irritant properties. Standard laboratory safety precautions, including the

use of personal protective equipment such as chemical-resistant gloves and safety goggles,

are essential during handling. Operations should be conducted in a well-ventilated area or a

fume hood to avoid inhalation[2]. The compound should be stored away from fire and oxidizing

agents in a dry environment[2].

Conclusion
2-bromo-4,6-dimethylpyridin-3-amine is a well-characterized chemical compound with

significant utility as a synthetic intermediate. Its defined physicochemical properties and

established synthesis route from 2,4,6-collidine make it a valuable building block for creating

more complex molecules. While its direct biological activity is not a primary area of current

research, its structural framework is highly relevant for the development of bioactive

compounds, particularly in the domain of kinase inhibitors for therapeutic applications. Further

research into derivatives of this compound could yield novel candidates for drug discovery

programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033904#2-bromo-4-6-dimethylpyridin-3-amine-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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